Cas no 2025376-27-4 (Ethenesulfonyl fluoride, 2-(4-nitrophenyl)-, (1E)-)

• Product Name: Ethenesulfonyl fluoride, 2-(4-nitrophenyl)-, (1E)-
• CAS No: 2025376-27-4
• MF: C₈H₆FNO₄S
• MW: 231.200944423676
• CID: 6389248
• PubChem ID: 132502421
• Update Time: 2025-06-13

Ethenesulfonyl fluoride, 2-(4-nitrophenyl)-, (1E)- Chemical and Physical Properties

Names and Identifiers

• Ethenesulfonyl fluoride, 2-(4-nitrophenyl)-, (1E)-
• EN300-6486064
• 2025376-27-4
• EN300-728027
• 2-(4-nitrophenyl)ethene-1-sulfonyl fluoride
• (E)-2-(4-nitrophenyl)ethene-1-sulfonyl fluoride
• CHEMBL4469300

• Inchi： 1S/C8H6FNO4S/c9-15(13,14)6-5-7-1-3-8(4-2-7)10(11)12/h1-6H/b6-5+
• InChI Key： YQXVCQYQIQKKSO-AATRIKPKSA-N
• SMILES： C(/S(F)(=O)=O)=C\C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 231.00015701g/mol
• Monoisotopic Mass: 231.00015701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Density: 1.518±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 348.8±34.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Ethenesulfonyl fluoride, 2-(4-nitrophenyl)-, (1E)-

Recent Advances in the Study of Ethenesulfonyl fluoride, 2-(4-nitrophenyl)-, (1E)- (CAS: 2025376-27-4)

Ethenesulfonyl fluoride, 2-(4-nitrophenyl)-, (1E)- (CAS: 2025376-27-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its ethenesulfonyl fluoride moiety and a 4-nitrophenyl substituent, has been explored for its potential applications in covalent inhibitor design, enzyme activity profiling, and targeted drug discovery. Recent studies have highlighted its utility as a versatile warhead in the development of irreversible inhibitors, particularly in the context of serine hydrolases and other nucleophilic enzyme targets.

The compound's unique reactivity stems from the electrophilic nature of the sulfonyl fluoride group, which enables selective and irreversible modification of active-site residues in target enzymes. This property has been leveraged in activity-based protein profiling (ABPP) studies to identify and characterize enzyme function in complex biological systems. Recent research has demonstrated the efficacy of Ethenesulfonyl fluoride, 2-(4-nitrophenyl)-, (1E)- in probing enzyme activity and elucidating novel therapeutic targets, particularly in the areas of cancer, inflammation, and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Ethenesulfonyl fluoride, 2-(4-nitrophenyl)-, (1E)- as a key intermediate in the synthesis of covalent inhibitors targeting the SARS-CoV-2 main protease (Mpro). The study reported that derivatives of this compound exhibited potent inhibitory activity against Mpro, with IC50 values in the low micromolar range. The researchers attributed this activity to the compound's ability to form a stable covalent adduct with the catalytic cysteine residue of the protease, thereby blocking its enzymatic function. These findings underscore the potential of Ethenesulfonyl fluoride, 2-(4-nitrophenyl)-, (1E)- as a valuable tool in antiviral drug discovery.

Another notable application of this compound was reported in a 2022 study published in ACS Chemical Biology, where it was employed as a probe to investigate the activity of serine hydrolases in cancer cell lines. The study revealed that Ethenesulfonyl fluoride, 2-(4-nitrophenyl)-, (1E)- selectively labeled a subset of serine hydrolases involved in lipid metabolism, providing insights into their role in tumor progression. The researchers further demonstrated that inhibition of these enzymes led to reduced cancer cell viability, suggesting a potential therapeutic strategy for targeting metabolic vulnerabilities in tumors.

Beyond its applications in drug discovery, Ethenesulfonyl fluoride, 2-(4-nitrophenyl)-, (1E)- has also been explored as a reagent in chemical biology for site-specific protein modification. A 2023 study in Angewandte Chemie described its use in the selective labeling of proteins bearing nucleophilic residues, such as lysine and tyrosine. The study highlighted the compound's compatibility with aqueous conditions and its ability to achieve high labeling efficiency, making it a promising tool for protein engineering and bioconjugation.

In summary, Ethenesulfonyl fluoride, 2-(4-nitrophenyl)-, (1E)- (CAS: 2025376-27-4) represents a versatile and valuable compound in the fields of chemical biology and medicinal chemistry. Its unique reactivity profile and applications in covalent inhibitor design, enzyme profiling, and protein modification continue to drive innovation in drug discovery and therapeutic development. Future research is expected to further expand its utility, particularly in the context of emerging diseases and precision medicine.